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Compound of Interest

Compound Name:
3-Iodo-N-phenyl-2-

pyridinecarboxamide

CAS No.: 57841-90-4

Cat. No.: B1313264 Get Quote

CAS: 57841-90-4 | Formula: C₁₂H₉IN₂O | Class: Halogenated Heterocycle[1]

Executive Summary
This guide defines the standard operating procedure (SOP) for the safe containment and

disposal of 3-Iodo-N-phenyl-2-pyridinecarboxamide. As a halogenated organic compound

containing an iodine substituent on a pyridine ring, this substance requires strict segregation

from non-halogenated waste streams.

Critical Directive: Under no circumstances should this compound be disposed of via sanitary

sewer systems or municipal trash. Its disposal pathway is High-Temperature Incineration at a

permitted facility equipped with acid gas scrubbing capabilities.

Compound Profile & Hazard Identification
Before initiating disposal, verify the chemical identity and associated hazards. This data

dictates the packaging requirements.
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Property Specification Disposal Relevance

CAS Number 57841-90-4
Unique identifier for waste

manifesting.[1]

Molecular Weight 324.12 g/mol

Heavy atom (Iodine)

contributes significantly to

mass.[1]

Physical State Solid (Powder)

Requires particulate

containment (prevention of

dust).[1]

Halogen Content Iodine (I)

CRITICAL: Classifies waste as

"Halogenated."[1] Prohibits

standard fuel blending.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][2] Irrit.)

Requires standard PPE (Nitrile

gloves, safety glasses, fume

hood).[1]

Reactivity
Stable under normal

conditions.

Avoid mixing with strong

oxidizers during waste

accumulation.

Waste Segregation Logic (The "Why" and "How")
Expert Insight: The presence of the Iodine atom at the 3-position is the determining factor for

disposal. When incinerated, iodine-containing compounds release acid gases (HI) and

elemental iodine (

), which are corrosive and toxic.[1]

Standard Incinerators: Cannot handle high halogen loads; corrosion risk.

Fuel Blending: Prohibited. Halogens lower the BTU value and violate emissions standards.

Correct Path: Specialized High-Temperature Incineration with caustic scrubbers.

Waste Stream Decision Tree
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The following diagram illustrates the mandatory segregation workflow for this compound.

Waste Generation:
3-Iodo-N-phenyl-2-pyridinecarboxamide
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Solid
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Final Fate:
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(DCM, Chloroform + Compound)
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Stream B: Non-Halogenated Solvents
(Acetone, MeOH + Compound)

No (EtOH, etc.)

Segregated Carboy Mark as 'Halogen Contaminated'

Click to download full resolution via product page

Caption: Operational workflow for segregating 3-Iodo-N-phenyl-2-pyridinecarboxamide
waste based on physical state and solvent matrix.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)
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Applicability: Expired pure chemical, weighing papers, contaminated gloves, spill cleanup

debris.[1]

Containment:

Place the material into a clear polyethylene bag (minimum 2 mil thickness).

If the material is a fine powder, dampen slightly with water or mineral oil to suppress dust

generation before sealing, unless recycling is intended.[1]

Twist and tape the bag neck (gooseneck seal).

Place the first bag into a second polyethylene bag (double containment).

Labeling:

Apply a hazardous waste label.

Chemical Name: Must be written out in full: "3-Iodo-N-phenyl-2-pyridinecarboxamide".

Do not use abbreviations or trade names.

Hazard Checkbox: Mark "Toxic" and "Irritant".

Storage:

Store in a closed container (e.g., wide-mouth HDPE drum) designated for "Solid

Hazardous Waste."

Self-Validating Step: Ensure the lid is latched when not actively adding waste.

Protocol B: Liquid Waste (Solutions & Mother Liquors)
Applicability: Reaction mixtures, HPLC effluent, or dissolved stocks.[1]

Solvent Compatibility Check:

Identify the primary solvent.

Scenario 1 (Halogenated Solvent e.g., DCM): Pour into the Halogenated Waste carboy.
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Scenario 2 (Non-Halogenated Solvent e.g., Methanol): Even though the solvent is non-

halogenated, the solute (the pyridine derivative) contains Iodine.

Action: You must classify this entire mixture as Halogenated Waste if the concentration

of the halogenated compound is significant (>1%).

Why: Injecting iodine into a non-halogenated fuel blending stream can cause regulatory

violations at the disposal plant.

Container Selection:

Use HDPE (High-Density Polyethylene) or Glass carboys.

Avoid metal containers if the solution is acidic, as iodine compounds can accelerate

corrosion.

Headspace: Leave 10% headspace in the container to allow for thermal expansion.

Emergency Procedures (Spills)
Immediate Action: Isolate the area. Wear N95 respirator or P100 mask if dust is visible.

Solid Spill:

Do not dry sweep (creates dust).

Cover spill with wet paper towels or an oil-based sweeping compound.

Scoop into a waste bag (Protocol A).

Wipe surface with a mild detergent and water.

Liquid Spill:

Absorb with vermiculite or polypropylene pads.

Do not use bleach (Sodium Hypochlorite). Bleach can react with iodinated compounds to

form more toxic iodinated species or release free iodine gas.
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Dispose of absorbents as Solid Hazardous Waste.

Regulatory & Compliance Notes
US EPA (RCRA): While this specific CAS is not P-listed or U-listed, it falls under the

"Characteristic of Toxicity" if leachable, but practically is managed as Non-RCRA Regulated

Hazardous Waste (unless mixed with listed solvents) that must be incinerated due to the

halogen content.[1]

European Waste Code (EWC): Likely falls under 16 05 08* (discarded organic chemicals

consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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